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Compound of Interest

Compound Name: 4-iodotetrahydro-2H-pyran

Cat. No.: B1306222

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, synthesis, and
reactivity of 4-iodotetrahydro-2H-pyran, a key building block in modern organic synthesis.
The information is curated for researchers, scientists, and professionals in the field of drug
development and fine chemical synthesis.

Core Chemical Properties

4-lodotetrahydro-2H-pyran, also known as 4-iodooxane, is a functionalized cyclic ether.[1][2]
Its unique structure, featuring a reactive iodine atom on a tetrahydropyran ring, makes it a
valuable intermediate for introducing this saturated heterocyclic moiety into more complex

molecules.[2][3] The physical and chemical properties of this compound are summarized
below.
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Property Value Reference
CAS Number 25637-18-7 [4][5]
Molecular Formula CsHolO [41[5]
Molecular Weight 212.03 g/mol [41[5]
Appearance Colorless to light yellow liquid [1][6]
Boiling Point 79 °C [4]

Density 1.77 £ 0.1 g/cm? (Predicted) [4]
Refractive Index 1.5471 [4]

Storage Temperature 2-8°C, protect from light [4]

Synthesis of 4-lodotetrahydro-2H-pyran

The most common laboratory synthesis of 4-iodotetrahydro-2H-pyran involves the iodination

of tetrahydro-2H-pyran-4-ol. This reaction typically proceeds via an Appel-type reaction using

triphenylphosphine and iodine.

Experimental Protocol: lodination of Tetrahydro-2H-

pyran-4-ol[4]
A detailed experimental protocol for the synthesis of 4-iodotetrahydro-2H-pyran is outlined
below.
Materials:
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Molar Mass ( g/mol

Reagent | Amount (g) Moles (mmol)
Tetrahydro-2H-pyran-

102.13 2.0 19.58
4-ol
Imidazole 68.08 1.600 23.50
Triphenylphosphine 262.29 5.39 20.56
lodine 253.81 5.96 23.50
Tetrahydrofuran (THF) - 78.4 mL

Ethyl acetate

Deionized water

Anhydrous sodium

sulfate

Procedure:

e To a round bottom flask, add tetrahydro-2H-pyran-4-ol (2.0 g, 19.58 mmol), imidazole (1.600
g, 23.50 mmol), triphenylphosphine (5.39 g, 20.56 mmol), and tetrahydrofuran (39.2 mL).

e Cool the mixture to 0 °C in an ice bath.

o Slowly add a solution of iodine (5.96 g, 23.50 mmol) in tetrahydrofuran (39.2 mL) dropwise
with stirring.

 After the addition is complete, allow the reaction mixture to gradually warm to room
temperature and continue stirring overnight.

» Upon reaction completion, dilute the mixture with ethyl acetate and wash with deionized
water.

o Back-extract the aqueous layer with ethyl acetate.
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o Combine all organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure.

» Purify the crude product by column chromatography on silica gel, eluting with a gradient of O-
50% ethyl acetate in heptane, to yield 4-iodotetrahydro-2H-pyran as a clarified light yellow
oil (2.67 g, 12.59 mmol, 64.3% yield).[4]

Click to download full resolution via product page

Caption: Synthetic workflow for 4-iodotetrahydro-2H-pyran.

Reactivity and Applications

The primary utility of 4-iodotetrahydro-2H-pyran in chemical synthesis lies in the reactivity of
the carbon-iodine bond.[3] The iodine atom is a good leaving group, making the C4 position
susceptible to nucleophilic attack. This allows for the facile introduction of the tetrahydropyran
moiety into a wide range of molecules.[1][2]

Common reactions involving 4-iodotetrahydro-2H-pyran include:

¢ Nucleophilic Substitution: Reaction with various nucleophiles (e.g., amines, alkoxides,
thiolates, carbanions) to form new carbon-heteroatom or carbon-carbon bonds.

o Coupling Reactions: Participation in transition metal-catalyzed cross-coupling reactions (e.g.,
Suzuki, Sonogashira, Heck) to form more complex architectures.

Due to its versatility, 4-iodotetrahydro-2H-pyran is a valuable intermediate in the synthesis of
pharmaceuticals and other biologically active compounds where the tetrahydropyran scaffold is
a common structural motif.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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